Cas no 84807-61-4 (Isocopalendial)

• Product Name: Isocopalendial
• CAS No: 84807-61-4
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 989667
• PubChem ID: 158490
• Update Time: 2024-03-01

Isocopalendial Chemical and Physical Properties

Names and Identifiers

• ISOCOPALENDIAL
• (1S,4aR,4bS,8aS,10aR)-4b,8,8,10a-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-1H-phenanthrene-1,2-dicarbaldehyde
• Isocopalendial

• Inchi： 1S/C20H30O2/c1-18(2)9-5-10-20(4)16(18)8-11-19(3)15(13-22)14(12-21)6-7-17(19)20/h6,12-13,15-17H,5,7-11H2,1-4H3/t15-,16+,17+,19+,20+/m1/s1
• InChI Key： NPOWRDFGFIYMIY-ORZNMBHWSA-N
• SMILES： O=C[C@@H]1C(C=O)=CC[C@H]2[C@@]1(C)CC[C@H]1C(C)(C)CCC[C@@]12C

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Isocopalane and spongiane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Isocopalane and spongiane diterpenoids